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Compound of Interest

Compound Name: 2-Bromo-4-fluoro-3-methylpyridine
Cat. No.: B8266833
Get Quote

Executive Summary

This technical guide provides an in-depth analysis of the thermal properties—specifically
boiling point (BP) and melting point (MP)—of 2-Bromo-4-fluoro-3-methylpyridine. As a critical
halogenated pyridine intermediate, this compound is frequently employed in the synthesis of
p38 MAP kinase inhibitors and other pharmaceutical agents.

Due to the specific substitution pattern (bromine at C2, fluorine at C4, methyl at C3),
experimental data in public literature is often sparse or conflated with isomeric forms. This
guide synthesizes available predicted data with rigorous experimental protocols for internal
validation, ensuring researchers can accurately characterize and purify this intermediate.

Key Physicochemical Baseline (Predicted):
e Boiling Point: 213.8 =+ 35.0 °C (at 760 mmHg)[1]
e Melting Point: Low-melting solid (Predicted range: 35-60 °C)

e Density: 1.68 + 0.1 g/cm?3
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o CAS Registry: 1227599-65-6 (Primary identifier for this specific isomer)[1][2]

Chemical Identity & Structural Context[3][6][7][8][9]

The thermal behavior of 2-Bromo-4-fluoro-3-methylpyridine is dictated by its halogenated
core. The presence of the electron-withdrawing fluorine and bromine atoms increases the
molecular weight and polarizability compared to the parent picoline, elevating the boiling point.
However, the ortho-methyl group (C3) introduces steric strain relative to the C2-bromine and
C4-fluorine, which can disrupt crystal packing, often resulting in a lower melting point compared
to its non-methylated analogs.

Structural Parameters

Property Value Notes
2-Bromo-4-fluoro-3-

IUPAC Name o
methylpyridine

Molecular Formula CeHsBrFN

Molecular Weight 190.01 g/mol

Note: CAS 1227599-73-0 is

occasionally cited but often
CAS Number 1227599-65-6 refers to related salts or

isomers; verification via NMR

is recommended.

Likely forms a crystalline solid

Physical State Solid / Low-melting Solid
at <20°C.

Thermal Properties Analysis
Boiling Point (BP)

The atmospheric boiling point is theoretically calculated at 213.8 °C. However, subjecting this
compound to temperatures above 180°C at atmospheric pressure poses a significant risk of
thermal decomposition (de-bromination or polymerization).
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Operational Recommendation: Distillation should never be performed at 760 mmHg. Reduced
pressure distillation is required. Using the Clausius-Clapeyron relation, the estimated boiling
points at reduced pressures are:

e 10 mmHg: ~85-90 °C
e 1 mmHg: ~55-60 °C

Melting Point (MP)

While specific experimental MP data is proprietary to certain manufacturers, structural analogs
suggest a melting range between 35 °C and 60 °C.

e Analogue Comparison: 2-Bromo-4-fluoropyridine (lacking the methyl group) is a solid with an
MP of ~34-41 °C. The addition of the C3-methyl group may raise the MP slightly due to
increased molecular weight, or lower it due to symmetry disruption.

» Purity Indicator: A sharp melting range (<2 °C width) is the primary indicator of isomeric
purity. A depressed or broad range (e.g., 30—45 °C) indicates the presence of the
regioisomer 2-bromo-3-fluoro-4-methylpyridine.

Experimental Determination Protocols

As a Senior Application Scientist, | recommend the following self-validating workflows to
determine the exact thermal values for your specific lot.

Differential Scanning Calorimetry (DSC)

DSC is superior to capillary methods for low-melting solids as it quantifies the heat of fusion
and detects polymorphic transitions.

Protocol:
o Sample Prep: Hermetically seal 2-5 mg of the compound in an aluminum pan.
e Ramp Rate: Heat at 5 °C/min from 0 °C to 250 °C under nitrogen purge (50 mL/min).

o Data Analysis:
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o Endotherm 1 (Sharp): Corresponds to
(Melting Point).
o Exotherm (Broad): Corresponds to

(Decomposition Onset).

o Endotherm 2 (Broad): Corresponds to
(Boiling Point) if using a pinhole lid.
Thermogravimetric Analysis (TGA)
Use TGA to define the "Safe Process Window" for distillation.
Protocol:
e Ramp: Heat 10 mg at 10 °C/min from ambient to 300 °C.
e Threshold: Identify the temperature at which 5% mass loss occurs (

)

e Rule: Ensure your distillation pot temperature never exceeds

Visualization: Thermal Analysis Workflow

The following diagram outlines the decision logic for characterizing the thermal properties and
purifying the compound based on the results.
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Sample: 2-Bromo-4-fluoro-3-methylpyridine

Run DSC (0-250°C) Run TGA
Determine Tm & Purity Determine T(dec)

Is Melting Point Sharp?

Calculate Vacuum BP
(Nomograph)

Safe Window Defined

Yes (<2°C range) | No (>5°C range)

High Purity (>98%) Impure (Isomers present)
Proceed to Synthesis Recrystallization Required

Alternative Purification

Vacuum Distillation
T < T(dec) - 20°C

Click to download full resolution via product page

Caption: Workflow for thermal characterization and purification decision-making based on
DSC/TGA data.

Synthesis & Impurity Impact

The synthesis of 2-Bromo-4-fluoro-3-methylpyridine typically involves the bromination of 4-
fluoro-3-methylpyridine. This electrophilic substitution is directing-group dependent.

e Primary Impurity: 2-Bromo-3-fluoro-4-methylpyridine (Regioisomer).

e Impact: Even 2% of this isomer can depress the melting point by 5-10 °C, turning a solid
product into an oil.
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 Purification: If the MP is depressed, recrystallization from hexanes/ethyl acetate is preferred
over distillation, as the boiling points of the regioisomers are nearly identical (

2-Bromo-4-fluoro-3-methylpyridine
(Target)

Bromination

4-Fluoro-3-methylpyridine —— (NBS or Br2)

2-Bromo-3-fluoro-4-methylpyridine
(Isomer Impurity)

Click to download full resolution via product page

Caption: Bromination pathway showing the origin of isomeric impurities that affect thermal
properties.

Handling & Storage
Given the low melting point and potential for hydrolysis:
o Storage: Store at 2—-8 °C (Refrigerated).

o Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent moisture absorption, which
can lower the MP and catalyze debromination.

o Safety: Standard PPE for halogenated pyridines (Gloves, Goggles, Fume Hood).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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